2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-1,3,4-thiadiazole

• IUPAC Name: 2-[4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-1,3,4-thiadiazole
• InChI: InChI=1S/C14H14N6OS/c1-2-12(21-9-1)11-3-4-13(17-16-11)19-5-7-20(8-6-19)14-18-15-10-22-14/h1-4,9-10H,5-8H2
• InChI Key: KPRXQBJVCHNGTH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CO3)C4=NN=CS4
• Molecular Formula: C14H14N6OS
• Molecular Weight: 314.37 g/mol

Description

The molecule “2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-1,3,4-thiadiazole” is a complex organic compound that contains several heterocyclic rings including furan, pyridazine, piperazine, and thiadiazole. These rings are common in many biologically active compounds and are often used in drug discovery.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different ring to the molecule. The exact method would depend on the specific reactions used to form each ring. For example, the pyridazine ring could be formed using a Suzuki-Miyaura cross-coupling reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple heterocyclic rings would likely result in a complex three-dimensional structure. The exact structure could be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the nitrogen atoms in the pyridazine and piperazine rings could potentially act as nucleophiles in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could potentially make the compound a base.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many compounds containing heterocyclic rings are used as drugs and their mechanisms of action can vary widely.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further study of this compound’s properties and potential uses. For example, it could be tested for biological activity against various targets.